Cas no 80325-22-0 (Gypenoside XIII)

Gypenoside XIII structure

Gypenoside XIII structure

Product Name:Gypenoside XIII

CAS No:80325-22-0

MF:C₄₁H₇₀O₁₂

MW:754.98731470108

CID:1999129

Update Time:2024-10-27

Gypenoside XIII Chemical and Physical Properties

Names and Identifiers

- Gypenoside XIII
- (3β,12β)-3,12-Dihydroxydammar-24-en-20-yl 6-O-β-D-xylopyranosyl-β-D-glucopyranoside (ACI)
- Dammarane, β-D-glucopyranoside deriv. (ZCI)
- 20(S)-Protopanaxadiol 20-O-β-D-xylopyranosyl(1→6)-β-D-glucopyranoside
- 3-O-Deglucosylginsenoside C-Mx1
- 3-O-Dideglucosylginsenoside Rb3
- Ginsenoside C-Mx
- Ginsenoside Mx
- Gynosaponin M
- Inchi： 1S/C41H70O12/c1-21(2)10-9-14-41(8,53-36-34(49)32(47)31(46)25(52-36)20-51-35-33(48)30(45)24(43)19-50-35)22-11-16-40(7)29(22)23(42)18-27-38(5)15-13-28(44)37(3,4)26(38)12-17-39(27,40)6/h10,22-36,42-49H,9,11-20H2,1-8H3/t22-,23+,24+,25+,26-,27+,28-,29-,30-,31+,32-,33+,34+,35-,36-,38-,39+,40+,41-/m0/s1
- InChI Key： YNBYFOIDLBTOMW-IPTBNLQOSA-N
- SMILES： C[C@]12[C@@]3(CC[C@@H]([C@H]3[C@H](O)C[C@@H]1[C@]1(CC[C@H](O)C(C)(C)[C@@H]1CC2)C)[C@](C)(CC/C=C(\C)/C)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@@H]2OC[C@@H](O)[C@H](O)[C@H]2O)O1)C

Computed Properties

Exact Mass: 754.48672766 g/mol
Monoisotopic Mass: 754.48672766 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 53
Rotatable Bond Count: 9
Complexity: 1320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 19
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 755.0
XLogP3: 3.5
Topological Polar Surface Area: 199Å²

Gypenoside XIII Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
MedChemExpress	HY-N6881-5mg	Gypenoside XIII	80325-22-0	99.13%	5mg	￥2690	2025-04-16
MedChemExpress	HY-N6881-10mg	Gypenoside XIII	80325-22-0	99.13%	10mg	￥4570	2023-08-31
ChemFaces	CFN95239-5mg	Gypenoside XIII	80325-22-0	>=98%	5mg	$318	2021-07-22
ChemFaces	CFN95239-5mg	Gypenoside XIII	80325-22-0	>=98%	5mg	$318	2022-02-28
Chengdu Biopurify Phytochemicals Ltd	BP2101-100mg	Gypenoside XIII	80325-22-0	98%	100mg	$960	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BP2101-10mg	Gypenoside XIII	80325-22-0	98%	10mg	$130	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BP2101-20mg	Gypenoside XIII	80325-22-0	98%	20mg	$250	2023-09-20
ChemScence	CS-0100475-5mg	Gypenoside XIII	80325-22-0		5mg	$269.0	2022-04-26
ChemScence	CS-0100475-10mg	Gypenoside XIII	80325-22-0		10mg	$457.0	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce56652-1mg	Gypenoside XIII	80325-22-0	98%	1mg	￥0.00	2023-09-07

Gypenoside XIII Production Method

Production Method 1

68406-26-8

68406-26-8

80325-22-0

80325-22-0

39262-14-1

39262-14-1

80321-63-7

80321-63-7

62025-49-4

62025-49-4

52705-93-8

52705-93-8

Reaction Conditions

1.1 Catalysts: Ginsenoside glycosidase Solvents: Water ; 120 min, pH 5.0, 45 °C
1.2 Reagents: 1-Butanol Solvents: Water

Reference

Biotransformation pathway and kinetics of the hydrolysis of the 3-O- and 20-O-multi-glucosides of PPD-type ginsenosides by ginsenosidase type I

Liu, Chunying; et al, Process Biochemistry (Oxford, 2014, 49(5), 813-820

Production Method 2

68406-26-8

68406-26-8

80325-22-0

80325-22-0

Reaction Conditions

1.1 Solvents: Water ; 12 h, pH 7, 37 °C

Reference

Production of ginsenoside aglycons and Rb1 deglycosylation pathway profiling by HPLC and ESI-MS/MS using Sphingobacterium multivorum GIN723

Kim, Eun-Mi; et al, Applied Microbiology and Biotechnology, 2013, 97(18), 8031-8039

Gypenoside XIII Raw materials

ginsenoside rb3

Gypenoside XIII Preparation Products

Gypenoside XIII Related Literature

1. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Related Categories

80325-22-0 (Gypenoside XIII) Related Products

Recommended suppliers

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Changzhou Guanjia Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Changzhou Guanjia Chemical Co., Ltd

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Xinsu New Materials Co., Ltd

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.